1-(3-fluorobenzyl)-4-(p-tolyl)pyrazine-2,3(1H,4H)-dione

• IUPAC Name: 1-[(3-fluorophenyl)methyl]-4-(4-methylphenyl)pyrazine-2,3-dione
• InChI: InChI=1S/C18H15FN2O2/c1-13-5-7-16(8-6-13)21-10-9-20(17(22)18(21)23)12-14-3-2-4-15(19)11-14/h2-11H,12H2,1H3
• InChI Key: AKKRLNBWTNPIJG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C=CN(C(=O)C2=O)CC3=CC(=CC=C3)F
• Molecular Formula: C18H15FN2O2
• Molecular Weight: 310.3 g/mol

Description

1-(3-fluorobenzyl)-4-(p-tolyl)pyrazine-2,3(1H,4H)-dione is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This pyrazine derivative is known for its unique properties and has been synthesized using different methods. In

Scientific Research Applications

Quinoxalines and Pyrazines in Pharmaceuticals

Quinoxalines, including compounds similar to "1-(3-fluorobenzyl)-4-(p-tolyl)pyrazine-2,3(1H,4H)-dione," are recognized for their broad spectrum of pharmacological activities. They have been studied for their antitumor, antibacterial, antifungal, and antimycobacterial properties. Notably, a variety of pyrazine derivatives have been found to possess significant pharmacological effects, ranging from anti-inflammatory and analgesic to anticancer and antidiabetic activities, highlighting their potential as active compounds in drug development (Ferreira & Kaiser, 2012).

Environmental Applications

Research into the environmental fate and transport of fluorinated analogs of these compounds, such as perfluorocarboxylates (PFCAs), has shown that they are persistent and can accumulate in aquatic environments. The study of these substances helps in understanding their environmental impact and in developing methods for their removal or management (Prevedouros et al., 2006).

Optoelectronic Materials

Quinoxaline derivatives have also found applications in the field of optoelectronic materials. They are used in the development of high-quality pigments, field-effect transistors, bulk-heterojunction solar cells, dye-sensitized solar cells, and fluorescence imaging, showcasing their versatility in material science applications (Grzybowski & Gryko, 2015).

Chemical Synthesis and Reactivity

These compounds are also central to studies focusing on chemical synthesis and reactivity, particularly in the context of developing novel synthetic methods and understanding their interaction with other molecules. This research underpins the synthesis of complex molecules with potential applications in various industries, from pharmaceuticals to materials science (Kiyani, 2018).